Cas no 862487-40-9 (3-({5-tert-butyl-2-methyl-3-phenylpyrazolo1,5-apyrimidin-7-yl}sulfanyl)butan-2-one)

3-({5-tert-butyl-2-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl}sulfanyl)butan-2-one is a specialized heterocyclic compound featuring a pyrazolo[1,5-a]pyrimidine core with a tert-butyl and phenyl substitution, coupled with a sulfanyl butanone side chain. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications, particularly as an intermediate in the synthesis of bioactive molecules. The tert-butyl group enhances steric stability, while the sulfanyl linkage offers versatility for further functionalization. Its well-defined molecular architecture ensures consistent performance in synthetic pathways, making it valuable for research and development in medicinal chemistry. The compound’s purity and stability under standard conditions further support its use in precision chemical synthesis.
3-({5-tert-butyl-2-methyl-3-phenylpyrazolo1,5-apyrimidin-7-yl}sulfanyl)butan-2-one structure
862487-40-9 structure
Product Name:3-({5-tert-butyl-2-methyl-3-phenylpyrazolo1,5-apyrimidin-7-yl}sulfanyl)butan-2-one
CAS No:862487-40-9
MF:C21H25N3OS
MW:367.507703542709
CID:5422088
Update Time:2025-10-28

3-({5-tert-butyl-2-methyl-3-phenylpyrazolo1,5-apyrimidin-7-yl}sulfanyl)butan-2-one Chemical and Physical Properties

Names and Identifiers

    • 3-(5-tert-butyl-2-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl)sulfanylbutan-2-one
    • 3-({5-tert-butyl-2-methyl-3-phenylpyrazolo1,5-apyrimidin-7-yl}sulfanyl)butan-2-one
    • Inchi: 1S/C21H25N3OS/c1-13-19(16-10-8-7-9-11-16)20-22-17(21(4,5)6)12-18(24(20)23-13)26-15(3)14(2)25/h7-12,15H,1-6H3
    • InChI Key: BMMLEGKZMUJWNL-UHFFFAOYSA-N
    • SMILES: CC(=O)C(SC1N2N=C(C)C(C3=CC=CC=C3)=C2N=C(C(C)(C)C)C=1)C

3-({5-tert-butyl-2-methyl-3-phenylpyrazolo1,5-apyrimidin-7-yl}sulfanyl)butan-2-one Pricemore >>

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Additional information on 3-({5-tert-butyl-2-methyl-3-phenylpyrazolo1,5-apyrimidin-7-yl}sulfanyl)butan-2-one

Comprehensive Overview of 3-({5-tert-butyl-2-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl}sulfanyl)butan-2-one (CAS No. 862487-40-9)

3-({5-tert-butyl-2-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl}sulfanyl)butan-2-one (CAS No. 862487-40-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound belongs to the pyrazolo[1,5-a]pyrimidine class, a heterocyclic framework known for its diverse biological activities. Researchers and industry professionals frequently search for this compound under keywords such as "pyrazolo[1,5-a]pyrimidine derivatives", "sulfanyl butanone applications", and "CAS 862487-40-9 uses", reflecting its relevance in drug discovery and material science.

The molecular structure of 3-({5-tert-butyl-2-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl}sulfanyl)butan-2-one features a tert-butyl group, a phenyl ring, and a sulfanyl linkage, which contribute to its stability and reactivity. These functional groups make it a valuable intermediate in synthesizing more complex molecules. Recent studies highlight its potential in modulating enzyme activity, particularly in the context of kinase inhibition, a hot topic in cancer therapy research. Searches like "kinase inhibitors with pyrazolo[1,5-a]pyrimidine core" often lead to discussions about this compound's role in targeted therapies.

In agrochemical applications, 3-({5-tert-butyl-2-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl}sulfanyl)butan-2-one is explored for its potential as a plant growth regulator or pesticide precursor. The sulfanyl butanone moiety is particularly intriguing for its ability to interact with biological systems, making it a candidate for sustainable agriculture solutions. Queries such as "agrochemicals with heterocyclic scaffolds" and "eco-friendly pesticide development" align with this compound's growing prominence in green chemistry initiatives.

The synthesis of CAS No. 862487-40-9 typically involves multi-step organic reactions, including cyclization and thioether formation. Advanced techniques like microwave-assisted synthesis and catalyzed cross-coupling are often employed to improve yield and purity. These methods are frequently searched under terms like "efficient synthesis of pyrazolo[1,5-a]pyrimidines" and "optimizing thioether linkages", underscoring the compound's technical appeal.

From an analytical perspective, 3-({5-tert-butyl-2-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl}sulfanyl)butan-2-one is characterized using NMR spectroscopy, mass spectrometry, and HPLC. These techniques ensure compliance with regulatory standards, a critical concern for industries. Searches like "analytical methods for heterocyclic compounds" and "quality control in pharmaceutical intermediates" highlight the demand for robust characterization protocols.

Looking ahead, the versatility of 3-({5-tert-butyl-2-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl}sulfanyl)butan-2-one positions it as a key player in interdisciplinary research. Whether in drug development, agrochemical innovation, or material science, its applications continue to expand. As interest grows in precision medicine and sustainable chemistry, this compound is poised to remain a focal point for scientific inquiry and industrial application.

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